Copper(I) Cyanide

• CAS No.: 544-92-3
• Product Name: Copper(I) Cyanide
• Molecular Formula: CCuN
• Molecular Weight: 89.56 g/mol
• IUPAC Name: copper(1+);cyanide
• Standard InChI: InChI=1S/CN.Cu/c1-2;/q-1;+1
• Standard InChIKey: DOBRDRYODQBAMW-UHFFFAOYSA-N
• SMILES: [C-]#N.[Cu+]
• Canonical SMILES: [C-]#N.[Cu+]
• Boiling Point: Decomposes
• Colorform: White monoclinic prisms or green orthorhombic crystals; White to cream-colored powder, colorless or dark green orthorhombic crystals or dark red monoclinic crystals; Pale cream powde
• Density: 2.92 at 68 °F (USCG, 1999); 2.9
• Melting Point: 883 °F (NTP, 1992); 474 °C
• Physical Description: Copper cyanide appears as a green powder. Insoluble in water. Toxic by skin absorption, through open wounds, by ingestion, and by inhalation of hydrogen cyanide that arises from slight decomposition. Produces toxic oxides of nitrogen in fires.; DryPowder; OtherSolid, Liquid
• Description: Cyanide is usually found joined with other chemicals to form compounds. Examples of simple cyanide compounds are hydrogen cyanide, sodium cyanide and potassium cyanide. Certain bacteria, fungi, and algae can produce cyanide, and cyanide is found in a number of foods and plants. In certain plant foods, including almonds, millet sprouts, lima beans, soy, spinach, bamboo shoots, and cassava roots (which are a major source of food in tropical countries), cyanides occur naturally as part of sugars or other naturally-occurring compounds. However, the edible parts of plants that are eaten in the United States, including tapioca which is made from cassava roots, contain relatively low amounts of cyanide. Hydrogen cyanide is a colorless gas with a faint, bitter, almondlike odor. Sodium cyanide and potassium cyanide are both white solids with a bitter, almond-like odor in damp air. Cyanide and hydrogen cyanide are used in electroplating, metallurgy, organic chemicals production, photographic developing, manufacture of plastics, fumigation of ships, and some mining processes.; Copper cyanide appears as a green powder. Insoluble in water. Toxic by skin absorption, through open wounds, by ingestion, and by inhalation of hydrogen cyanide that arises from slight decomposition. Produces toxic oxides of nitrogen in fires.; hydrogen cyanide is a colorless or pale-blue liquid (hydrocyanic acid); at higher temperatures, it is a colorless gas. Hydrogen cyanide is very volatile, producing potentially lethal concentrations at room temperature. The vapor is flammable and potentially explosive. Hydrogen cyanide has a faint, bitter almond odor and a bitter, burning taste. It is soluble in water and is often used as a 96% aqueous solution.
• Solubility: Practically insol in water, alcohol, cold dil acids; sol in ammonium hydroxide, sol in alkali cyanide solutions because of formation of stable cyanocuprate(I) ions; Soluble in potassium cyanide solution; insoluble in water and ethanol; Soluble in sodium ... cyanide, hydrochloric acid ... .
• Synonyms: Copper Cyanide; Copper Monocyanide; Copper(1+) Cyanide; Copper(I) Cyanide; Cupricin; Cuprous Cyanide
• PubChem Compound: 11009
• Last Modified: Nov 11 2021